Cas no 1337017-27-2 (1-(2-Fluoro-3-methylphenyl)ethan-1-amine)

• Product Name: 1-(2-Fluoro-3-methylphenyl)ethan-1-amine
• CAS No: 1337017-27-2
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5581830
• PubChem ID: 83349942
• Update Time: 2025-06-08

1-(2-Fluoro-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-3-methylphenyl)ethan-1-amine
• Benzenemethanamine, 2-fluoro-α,3-dimethyl-
• A1-24529
• EN300-1852282
• SCHEMBL23526532
• 1337017-27-2

• Inchi： 1S/C9H12FN/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5,7H,11H2,1-2H3
• InChI Key： ORJWJQHCLRVBPA-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 201.4±25.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Fluoro-3-methylphenyl)ethan-1-amine

Introduction to 1-(2-Fluoro-3-methylphenyl)ethan-1-amine (CAS No. 1337017-27-2)

1-(2-Fluoro-3-methylphenyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1337017-27-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by a benzene ring substituted with fluorine and a methyl group, coupled with an ethylamine side chain. The presence of the fluorine atom at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The molecular structure of 1-(2-fluoro-3-methylphenyl)ethan-1-amine consists of a phenyl ring with a fluorine substituent at the 2-position and a methyl group at the 3-position, linked to an ethylamine moiety via an amide bond. This structural configuration imparts distinct pharmacokinetic and pharmacodynamic characteristics, which have been extensively studied in recent years. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the biological activity of this compound.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from fluorinated aromatic amines due to their potential in targeting various diseases, including cancer, inflammation, and infectious disorders. The fluorine-containing moiety in 1-(2-fluoro-3-methylphenyl)ethan-1-amine has been shown to improve the bioavailability and duration of action of drugs, making it an attractive candidate for further investigation.

One of the most compelling aspects of 1-(2-fluoro-3-methylphenyl)ethan-1-amine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize derivatives with enhanced biological activity. For instance, studies have demonstrated that modifications at the 4-position of the phenyl ring can significantly alter the pharmacological profile of the compound. This flexibility underscores its importance as a starting point for developing new pharmaceuticals.

The synthesis of 1-(2-fluoro-3-methylphenyl)ethan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution, reduction, and condensation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential techniques for characterizing the compound's structure and purity.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 1-(2-fluoro-3-methylphenyl)ethan-1-amine and biological targets. Molecular docking studies have revealed that this compound exhibits high affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. These insights have guided the design of more potent analogs with improved pharmacological properties.

The pharmacological evaluation of 1-(2-fluoro-3-methylphenyl)ethan-1-amine has shown promising results in preclinical studies. Its ability to interact with specific biological pathways has been linked to anti-inflammatory, anticancer, and antimicrobial effects. For example, research indicates that derivatives of this compound may inhibit key enzymes involved in tumor growth and progression. Such findings highlight its potential as a lead compound for developing novel treatments against chronic diseases.

In addition to its therapeutic applications, 1-(2-fluoro-3-methylphenyl)ethan-1-amine has garnered attention for its role in chemical biology research. Its unique structural features make it an excellent tool for studying enzyme mechanisms and protein-ligand interactions. By employing techniques such as X-ray crystallography and mass spectrometry, scientists have gained valuable insights into how this compound interacts with biological systems at the molecular level.

The future prospects for 1-(2-fluoro-3-methylphenyl)ethan-1-amine are vast, with ongoing research aimed at uncovering new applications and optimizing its pharmacological properties. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of next-generation therapeutics based on fluorinated aromatic amine scaffolds like this one.

In conclusion, 1-(2-fluoro-3-methylphenyl)ethan - 1 - amine (CAS No. 13370 17 - 27 - 2) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features, coupled with promising preclinical results, position it as a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.